Cas no 100959-37-3 (Benzenesulfonic acid, 2,5-diamino-4-methyl-)

• Product Name: Benzenesulfonic acid, 2,5-diamino-4-methyl-
• CAS No: 100959-37-3
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 1127471
• Update Time: 2024-07-27

Benzenesulfonic acid, 2,5-diamino-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,5-diamino-4-methyl-

• Inchi： 1S/C7H10N2O3S/c1-4-2-6(9)7(3-5(4)8)13(10,11)12/h2-3H,8-9H2,1H3,(H,10,11,12)
• InChI Key： UWQNVSVKVKKKOC-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC(N)=C(C)C=C1N

Computed Properties

• Exact Mass: 202.0413

Experimental Properties

• Density: 1.520±0.06 g/cm3(Predicted)
• PSA: 106.41
• pka: 5.02±0.10(Predicted)